Cas no 63755-07-7 (Benzenamine, 2,2'-dithiobis[4-fluoro-)

• Product Name: Benzenamine, 2,2'-dithiobis[4-fluoro-
• CAS No: 63755-07-7
• MF: C₁₂H₁₀F₂N₂S₂
• MW: 284.348006725311
• CID: 1658128
• PubChem ID: 12357743
• Update Time: 2025-06-09

Benzenamine, 2,2'-dithiobis[4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-[(2-amino-5-fluorophenyl)disulfanyl]-4-fluoroaniline
• 63755-07-7
• BBL018967
• DTXSID10493848
• AKOS005133998
• CS-0364897
• Benzenamine, 2,2'-dithiobis[4-fluoro-
• {2-[(2-amino-5-fluorophenyl)dithio]-4-fluorophenyl}amine
• 2,2'-disulfanediylbis(4-fluoroaniline)
• STL119736
• VS-06846
• SCHEMBL4800505

• Inchi： 1S/C12H10F2N2S2/c13-7-1-3-9(15)11(5-7)17-18-12-6-8(14)2-4-10(12)16/h1-6H,15-16H2
• InChI Key： FXPLBZOROWJUBV-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1N)F)SC1C=C(C=CC=1N)F

Computed Properties

• Exact Mass: 284.02500
• Monoisotopic Mass: 284.02534700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 102.64000
• LogP: 5.09100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines